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Compound of Interest

Compound Name: 1,3-Difluoroacetone

Cat. No.: B1216470 Get Quote

The proper disposal of 1,3-Difluoroacetone is critical for ensuring laboratory safety and

environmental protection. Due to its hazardous properties, this compound cannot be discarded

through standard waste streams. It is classified as a flammable liquid and is toxic if swallowed,

inhaled, or in contact with skin.[1] Adherence to the following procedural guidance is essential

for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols
Before handling 1,3-Difluoroacetone, it is imperative to work within a certified chemical fume

hood. Personal Protective Equipment (PPE) is mandatory and includes, but is not limited to,

chemical-resistant gloves, safety goggles, and a face shield.[2] All ignition sources, such as

open flames, hot surfaces, and sparks, must be eliminated from the work area.[2] Use only

explosion-proof electrical equipment and non-sparking tools when handling this substance.[2]

Operational Disposal Plan: Step-by-Step Guidance
The disposal of 1,3-Difluoroacetone waste must be managed as a hazardous chemical waste

stream from the point of generation to its final collection by Environmental Health & Safety

(EH&S) or a licensed waste management contractor.

Step 1: Waste Collection

Designated Waste Container: Collect all 1,3-Difluoroacetone waste, including contaminated

materials, in a designated, compatible hazardous waste container.[3][4] The container must
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be in good condition, free from leaks or rust, and have a secure, leak-proof screw-on cap.[4]

[5]

No Mixing of Waste: Do not mix 1,3-Difluoroacetone with other waste streams. Keeping

waste streams separate is crucial for safe disposal.

Original Containers: Whenever possible, leave the chemical in its original container for

disposal.

Step 2: Container Labeling

Clear Identification: Clearly label the waste container with the words "Hazardous Waste" and

the full chemical name, "1,3-Difluoroacetone."[4][5]

Hazard Communication: Ensure the appropriate hazard pictograms (e.g., flammable, toxic)

are visible on the label.

Step 3: Waste Storage

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA.[3] This area must be at or near the point of waste generation.

Secondary Containment: Place the primary waste container within a secondary container,

such as a lab tray or dishpan, that is chemically compatible and can hold 110% of the

volume of the primary container.[5] This prevents the spread of material in case of a leak.

Segregation: Store the container segregated from incompatible materials, such as oxidizing

agents.[3]

Container Management: Keep the waste container closed at all times except when adding

waste.[4][5] Do not fill the container beyond 90% of its capacity to allow for expansion.[6]

Step 4: Arranging for Disposal

Scheduled Pickup: Contact your institution's EH&S department to request a hazardous

waste collection before time or quantity limits are reached.[5] All hazardous waste must

typically be collected within 90 days of the start of accumulation.[5]
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Disposal of Empty Containers
Empty containers that once held 1,3-Difluoroacetone must also be treated as hazardous

waste.

Triple-Rinse Procedure: The container must be triple-rinsed with a suitable solvent capable

of removing the chemical residue.[4]

Collect Rinsate: The solvent rinsate from this process is considered hazardous waste and

must be collected in a designated hazardous waste container for disposal.[4][7]

Final Disposal: After the triple-rinse procedure and air drying, the container may be disposed

of in the regular trash, provided all labels are removed or defaced.[4]

Spill and Emergency Procedures
In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.

Remove all ignition sources.[2]

Containment: Cover drains to prevent environmental release.

Absorption: Use an inert, liquid-absorbent material (e.g., Chemizorb®, vermiculite, or sand)

to carefully take up the spilled substance.[2]

Collection: Collect the absorbent material and any contaminated surfaces into a suitable,

sealed container for disposal as hazardous waste.[2]

Decontamination: Clean the affected area thoroughly.

Data Summary: 1,3-Difluoroacetone
The following table summarizes the key identification and classification data for the proper

management of 1,3-Difluoroacetone.
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Parameter Value Source

GHS Hazard Classifications

Flammable Liquid (Category

3)Acute Toxicity, Oral

(Category 3)Acute Toxicity,

Dermal (Category 3)Acute

Toxicity, Inhalation (Category

3)Skin Irritation (Category

2)Serious Eye Irritation

(Category 2A)

[1]

Signal Word Danger [1]

Hazard Statements

H226: Flammable liquid and

vapour.H301 + H311 + H331:

Toxic if swallowed, in contact

with skin or if inhaled.

UN Number UN 1992 or UN 2929 [2]

Proper Shipping Name
Flammable liquid, toxic, n.o.s.

(1,3-Difluoroacetone)

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[2]

Disposal Workflow Visualization
The following diagram illustrates the essential steps for the proper disposal of 1,3-
Difluoroacetone waste from the point of generation to final pickup.
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Figure 1. 1,3-Difluoroacetone Disposal Workflow
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Caption: Disposal workflow for 1,3-Difluoroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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